Cas no 1186376-35-1 ((3,4-Dimethoxy-2-methoxycarbonylphenyl)boronic acid)

(3,4-Dimethoxy-2-methoxycarbonylphenyl)boronic acid structure
1186376-35-1 structure
Product Name:(3,4-Dimethoxy-2-methoxycarbonylphenyl)boronic acid
CAS No:1186376-35-1
MF:C10H13BO6
MW:240.017623662949
CID:2105830
Update Time:2023-08-03

(3,4-Dimethoxy-2-methoxycarbonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethoxy-2-(methoxycarbonyl)phenylboronic acid
    • (3,4-Dimethoxy-2-methoxycarbonylphenyl)boronic acid
    • Inchi: 1S/C10H13BO6/c1-15-7-5-4-6(11(13)14)8(9(7)16-2)10(12)17-3/h4-5,13-14H,1-3H3
    • InChI Key: GPSZXCPIVSNLMU-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=C(B(O)O)C=1C(=O)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Topological Polar Surface Area: 85.2
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